5-(Chloromethyl)-2-(phenylmethoxy)phenol 4-methylbenzenesulfonate

• IUPAC Name: 5-(chloromethyl)-2-phenylmethoxyphenol;4-methylbenzenesulfonic acid
• InChI: InChI=1S/C14H13ClO2.C7H8O3S/c15-9-12-6-7-14(13(16)8-12)17-10-11-4-2-1-3-5-11;1-6-2-4-7(5-3-6)11(8,9)10/h1-8,16H,9-10H2;2-5H,1H3,(H,8,9,10)
• InChI Key: FAMVEGQPTMRUOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=C(C=C1)COC2=C(C=C(C=C2)CCl)O
• Molecular Formula: C21H21ClO5S
• Molecular Weight: 420.9 g/mol

Description

5-(Chloromethyl)-2-(phenylmethoxy)phenol 4-methylbenzenesulfonate, also known as CM-PMP-4MBS, is a synthetic compound that has been used in various scientific experiments and research. This compound has been used in the fields of biochemistry, physiology, and pharmacology. It has been studied for its effects on the body and its potential therapeutic applications.

Scientific Research Applications

Pharmacological Effects of Phenolic Compounds

Phenolic compounds, such as Chlorogenic Acid (CGA), have garnered attention for their broad range of pharmacological effects. CGA is known for its antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, anti-microbial, anti-hypertension activities, and its ability to scavenge free radicals. It modulates lipid metabolism and glucose in metabolic disorders, potentially offering therapeutic roles in treating conditions like hepatic steatosis, cardiovascular disease, diabetes, and obesity. CGA's hepatoprotective effects and hypocholesterolemic influence highlight the diverse biological and pharmacological effects of phenolic compounds, suggesting similar research applications for related compounds such as "5-(Chloromethyl)-2-(phenylmethoxy)phenol 4-methylbenzenesulfonate" in natural safeguard food additives and synthetic antibiotic replacements (Naveed et al., 2018).

Environmental Impact and Degradation

Research on the environmental occurrence, toxicity, and degradation of antimicrobial compounds like triclosan (TCS) underscores the importance of studying the environmental impact of chemical compounds. TCS's partial elimination in sewage treatment plants and its detection in various environmental compartments raise concerns about its persistence and transformation into more toxic compounds. The study of such environmental behaviors and toxicities can inform the environmental risk assessment and management strategies for related chemical compounds, including "this compound" (Bedoux et al., 2012).